Cas no 25837-47-2 (Phenylacetylene-d6)

• Product Name: Phenylacetylene-d6
• CAS No: 25837-47-2
• MF: C₈H₆
• MW: 108.170212268829
• CID: 253903
• PubChem ID: 16213745
• Update Time: 2025-04-19

Phenylacetylene-d6 Chemical and Physical Properties

Names and Identifiers

• Benzene-d5, ethynyl-d-(8CI,9CI)
• 513946_ALDRICH
• Ethinylbenzol-d6
• Ethynylbenzene-d6
• pentadeuterio-deuterioethynyl-benzene
• Perdeuteriophenylacetylen
• Phenylacetylen-d6
• Phenylacetylene-d6
• CS-0505992
• 1,2,3,4,5-pentadeuterio-6-(2-deuterioethynyl)benzene
• DTXSID90584102
• Benzene-D5,ethynyl-d-(8ci,9ci)
• HY-W394282
• 25837-47-2
• 1, 2, 3, 4, 5-pentadeuterio-6-(2-deuterioethynyl)benzene
• J-016147
• 1-(Ethynyl-d)benzene-2,3,4,5,6-d5
• Phenylacetylene-d6, 95 atom % D
• D98999
• 1-(~2~H)Ethynyl(~2~H_5_)benzene
• DA-69039
• Benzene-1,2,3,4,5-d5, 6-(ethynyl-2-d)- (ACI); 6-(Ethynyl-2-d)benzene-1,2,3,4,5-d5 (ACI); Benzene-d5, ethynyl-d- (8CI, 9CI); Phenyl-d5-acetylene-d; Ethynylbenzene-d6; Phenylacetylene-d6
• (2H)Ethynyl(2H5)benzene

• Inchi： 1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i1D,3D,4D,5D,6D,7D
• InChI Key： UEXCJVNBTNXOEH-HLGHPJLRSA-N
• SMILES： C1(C#C[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 108.0846106671g/mol
• Monoisotopic Mass: 108.0846106671g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 142-144 °C(lit.)
• Flash Point: 88 °F
• Refractive Index: n20/D 1.457(lit.)
• Solubility: Not available

Phenylacetylene-d6 Security Information

• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38-40-65-36/38
• Safety Instruction： 16-26-36/37/39-45-62-36-23
• RTECS：DA0780000
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives